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Compound of Interest

Compound Name: 1,3-Oxazinane

Cat. No.: B078680 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,3-Oxazinane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this compound.

I. Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Oxazinane is classified as a hazardous chemical, primarily noted as corrosive. It is crucial

to use appropriate personal protective equipment to prevent exposure.

Primary Hazards:

Causes severe skin burns and eye damage[1].

May be a flammable liquid[2].

Required Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Wear compatible chemical-

resistant gloves to prevent skin

exposure[3].

Eye Protection Safety goggles or face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles[3].

Skin and Body Protection Laboratory coat
Wear a lab coat to protect from

splashes.

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or for

spill response[3][4].

II. Key Physicochemical and Safety Data
A summary of important quantitative data for 1,3-Oxazinane is provided below for quick

reference.

Property Value

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [1]

Physical Form Liquid[2]

Flash Point 33.9°C[5]

Storage Temperature 2-8°C, sealed in a dry place[2][5]

III. Standard Operating Procedure for Handling 1,3-
Oxazinane
Follow these step-by-step procedures for the safe handling of 1,3-Oxazinane.
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1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood[6].

Don all required personal protective equipment as specified in Section I.

2. Handling:

Avoid contact with skin, eyes, and clothing[6].

Avoid inhalation of vapors or mists[6].

Ground and bond containers when transferring to prevent static discharge.

Keep the container tightly closed when not in use.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids[7].

Keep containers tightly sealed and store at the recommended temperature of 2-8°C[2][5].

IV. Emergency Procedures
In the event of an exposure or spill, follow these immediate actions.
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

immediate medical attention[6].

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention[6][7].

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention[6].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[6].

Spill Response:

Evacuate the area and ensure adequate ventilation.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

closed container for disposal[6].

For large spills, contain the spill and prevent it from entering drains.

V. Disposal Plan
All waste containing 1,3-Oxazinane must be handled as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the waste through an approved waste disposal plant. Do not dispose of

it down the drain[3].

VI. Workflow for Safe Handling of 1,3-Oxazinane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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